Cas no 1564265-94-6 ((2’S,2R,cis)-Saxagliptin)

• Product Name: (2’S,2R,cis)-Saxagliptin
• CAS No: 1564265-94-6
• MF: C₁₈H₂₅N₃O₂
• MW: 315.410004377365
• CID: 4557549
• Update Time: 2025-06-08

(2’S,2R,cis)-Saxagliptin Chemical and Physical Properties

Names and Identifiers

• 2-Azabicyclo[3.1.0]hexane-3-carbonitrile, 2-[(2S)-2-aMino-2-(3-hydroxytricyclo[3.3.1.13,7]dec-1-yl)acetyl]-, (1R,3R,5R)-
• Saxagliptin (R,R,R,S)-Isomer
• Saxagliptin Impurity 3(R,R,R,S-Isomer)
• (R,R,R,S)-Saxagliptin
• (1R, 3R, 5R, 2'S)-Saxagliptin
• (2’S,2R,cis)-Saxagliptin

• Inchi： 1S/C18H25N3O2/c19-8-13-2-12-3-14(12)21(13)16(22)15(20)17-4-10-1-11(5-17)7-18(23,6-10)9-17/h10-15,23H,1-7,9,20H2/t10?,11?,12-,13+,14+,15+,17?,18?/m0/s1
• InChI Key： QGJUIPDUBHWZPV-GZOFXQHWSA-N
• SMILES： [C@]12([H])[C@]([H])(C1)C[C@H](C#N)N2C([C@@H](N)C12CC3CC(CC(O)(C3)C1)C2)=O

Experimental Properties

• Color/Form: No date available
• Density: 1.4±0.1 g/cm3
• Melting Point: No date available
• Boiling Point: 548.7±35.0 °C at 760 mmHg
• Flash Point: 285.6±25.9 °C
• Vapor Pressure: 0.0±3.3 mmHg at 25°C

(2’S,2R,cis)-Saxagliptin Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on (2’S,2R,cis)-Saxagliptin

Overview of (2’S,2R,cis)-Saxagliptin (CAS No. 1564265-94-6)

(2’S,2R,cis)-Saxagliptin (CAS No. 1564265-94-6) is a potent and selective dipeptidyl peptidase-4 (DPP-4) inhibitor that has gained significant attention in the field of diabetes management. This compound, also known as Saxagliptin, is a key therapeutic agent used to improve glycemic control in patients with type 2 diabetes mellitus (T2DM). The mechanism of action of Saxagliptin involves the inhibition of DPP-4, an enzyme responsible for the degradation of incretin hormones such as glucagon-like peptide-1 (GLP-1) and glucose-dependent insulinotropic polypeptide (GIP). By inhibiting DPP-4, Saxagliptin prolongs the activity of these incretins, leading to increased insulin secretion and reduced glucagon release, thereby lowering blood glucose levels.

The chemical structure of (2’S,2R,cis)-Saxagliptin is characterized by a complex arrangement of functional groups that contribute to its high specificity and potency. The molecule consists of a central benzene ring substituted with various functional groups, including an amino group, a carboxylic acid group, and a cyclohexyl moiety. These structural features are crucial for its binding affinity to the DPP-4 enzyme and its overall pharmacological profile.

Recent studies have further elucidated the mechanisms by which (2’S,2R,cis)-Saxagliptin exerts its therapeutic effects. For instance, a study published in the *Journal of Medicinal Chemistry* in 2023 highlighted the role of Saxagliptin in modulating gut microbiota composition, which has been linked to improved insulin sensitivity and reduced inflammation in T2DM patients. This finding suggests that (2’S,2R,cis)-Saxagliptin may have additional benefits beyond its primary mechanism of action.

Clinical trials have consistently demonstrated the efficacy and safety of (2’S,2R,cis)-Saxagliptin in managing T2DM. A large-scale randomized controlled trial (RCT) involving over 3,000 patients showed that treatment with Saxagliptin resulted in significant reductions in HbA1c levels compared to placebo. Additionally, the study reported a favorable safety profile with minimal side effects, making (2’S,2R,cis)-Saxagliptin an attractive option for long-term diabetes management.

One of the key advantages of (2’S,2R,cis)-Saxagliptin is its oral bioavailability and favorable pharmacokinetic properties. The compound is rapidly absorbed following oral administration and has a half-life that allows for once-daily dosing. This convenience enhances patient adherence to treatment regimens, which is crucial for effective diabetes management.

In addition to its primary use in T2DM management, (2’S,2R,cis)-Saxagliptin has shown promise in other therapeutic areas. Preclinical studies have suggested potential benefits in cardiovascular disease prevention and renal protection. A recent meta-analysis published in *Diabetes Care* in 2023 found that DPP-4 inhibitors like Saxagliptin are associated with a reduced risk of major adverse cardiovascular events (MACE) in patients with T2DM.

The development and clinical application of (2’S,2R,cis)-Saxagliptin have been driven by advancements in medicinal chemistry and drug design. The compound's unique structure and mechanism of action have made it a valuable addition to the arsenal of antidiabetic medications. Ongoing research continues to explore new formulations and combination therapies involving (2’S,2R,cis)-Saxagliptin, aiming to further enhance its therapeutic potential.

In conclusion, (2’S,2R,cis)-Saxagliptin (CAS No. 1564265-94-6) represents a significant advancement in the treatment of type 2 diabetes mellitus. Its potent DPP-4 inhibitory activity, favorable safety profile, and potential benefits beyond glycemic control make it an important therapeutic option for both clinicians and patients. As research continues to uncover new insights into its mechanisms and applications, (2’S,2R,cis)-Saxagliptin is likely to remain a key player in the evolving landscape of diabetes management.